Cas no 811842-51-0 (3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride)

3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride structure
811842-51-0 structure
Product Name:3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride
CAS No:811842-51-0
MF:C13H14ClN
MW:219.709962368011
MDL:MFCD06739431
CID:1039317
PubChem ID:2759824
Update Time:2025-04-20

3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3'-Methyl-[1,1'-biphenyl]-4-amine hydrochloride
    • 3'-METHYLBIPHENYL-4-YLAMINE HYDROCHLORIDE
    • 4-(3-methylphenyl)aniline,hydrochloride
    • 4-(3-Methylphenyl)aniline, HCl
    • 811842-51-0
    • SB77255
    • DTXSID90374924
    • A864588
    • 4-(3-methylphenyl)aniline Hydrochloride
    • 3'-Methyl-biphenyl-4-ylamine hydrochloride
    • 3'methyl-biphenyl-4-ylamine, hydrochloride
    • BS-29513
    • EN300-6746625
    • Z1741961716
    • 3'-Methyl-[1,1'-biphenyl]-4-aminehydrochloride
    • 4-(3-methylphenyl)aniline;hydrochloride
    • MFCD06739431
    • (3'-Methyl-4-biphenylyl)amine hydrochloride
    • AKOS016000293
    • 4-(3-Methylphenyl)aniline HCl
    • 3'-METHYL [1,1'-BIPHENYL]-4-AMINE HYDROCHLORIDE
    • 3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride
    • MDL: MFCD06739431
    • Inchi: 1S/C13H13N.ClH/c1-10-3-2-4-12(9-10)11-5-7-13(14)8-6-11;/h2-9H,14H2,1H3;1H
    • InChI Key: BNPPSOPKFLDRFH-UHFFFAOYSA-N
    • SMILES: Cl.NC1C=CC(=CC=1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 219.0814771g/mol
  • Monoisotopic Mass: 219.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride Security Information

3'-Methyl-1,1'-biphenyl-4-amine Hydrochloride Pricemore >>

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